Cas no 1249403-35-7 (1-2-bromo-1-(2-methylpropoxy)ethyl-4-methoxybenzene)

• Product Name: 1-2-bromo-1-(2-methylpropoxy)ethyl-4-methoxybenzene
• CAS No: 1249403-35-7
• MF: C₁₃H₁₉BrO₂
• MW: 287.192763566971
• CID: 6608884
• PubChem ID: 62112200
• Update Time: 2025-07-15

1-2-bromo-1-(2-methylpropoxy)ethyl-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(2-methylpropoxy)ethyl-4-methoxybenzene
• 1249403-35-7
• EN300-1133014
• 1-(2-Bromo-1-isobutoxyethyl)-4-methoxybenzene
• 1-[2-bromo-1-(2-methylpropoxy)ethyl]-4-methoxybenzene
• CS-0302706
• AKOS011391976

• Inchi： 1S/C13H19BrO2/c1-10(2)9-16-13(8-14)11-4-6-12(15-3)7-5-11/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： LQJUTOURLNPSKG-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)OC)OCC(C)C

Computed Properties

• Exact Mass: 286.05684g/mol
• Monoisotopic Mass: 286.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-2-bromo-1-(2-methylpropoxy)ethyl-4-methoxybenzene

Professional Introduction to Compound with CAS No 1249403-35-7 and Product Name: 1-2-bromo-1-(2-methylpropoxy)ethyl-4-methoxybenzene

The compound in question, identified by the CAS No 1249403-35-7, is a sophisticated organic molecule with a complex structural framework. This compound, specifically named as 1-2-bromo-1-(2-methylpropoxy)ethyl-4-methoxybenzene, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications. The molecular structure comprises a brominated aromatic ring substituted with a methoxy group at the para position, and an ethyl chain terminated with a bromine atom, further modified by an isobutoxy group. Such a configuration suggests a high degree of versatility, making it a valuable candidate for further chemical and biological exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds designed to interact with biological targets in innovative ways. The presence of both bromine and methoxy substituents in 1-2-bromo-1-(2-methylpropoxy)ethyl-4-methoxybenzene is particularly noteworthy, as these functional groups are frequently employed in medicinal chemistry to modulate solubility, metabolic stability, and binding affinity. The bromine atom, for instance, can serve as a handle for further derivatization via cross-coupling reactions, while the methoxy group contributes to hydrophobicity and can influence electronic properties at the aromatic core.

One of the most compelling aspects of this compound is its potential utility in the synthesis of biologically active molecules. Researchers have been exploring its use as an intermediate in the preparation of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have indicated that structurally similar compounds exhibit inhibitory effects on enzymes involved in cancer progression and inflammatory responses. The 1-(2-methylpropoxy)ethyl side chain adds an additional layer of complexity, potentially influencing both pharmacokinetic profiles and receptor interactions.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity based on its molecular structure. By leveraging machine learning algorithms trained on large datasets of drug-like molecules, researchers can identify promising candidates for further experimental validation. In this context, 1-2-bromo-1-(2-methylpropoxy)ethyl-4-methoxybenzene stands out as a structurally diverse entity that could yield novel pharmacophores upon appropriate modifications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies may include bromination at the aromatic ring followed by nucleophilic substitution to introduce the isobutoxy group. The final step often involves protecting group strategies to prevent unwanted side reactions during subsequent derivatization. Given its complexity, the synthetic route must be meticulously designed to avoid impurities that could interfere with downstream applications.

From a regulatory perspective, compounds like 1-2-bromo-1-(2-methylpropoxy)ethyl-4-methoxybenzene must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This includes comprehensive toxicological studies to assess potential adverse effects at various exposure levels. The presence of bromine necessitates particular attention during these evaluations due to its reactivity under certain conditions.

The role of CAS No 1249403-35-7 in this context is not merely an identifier but also serves as a reference point for researchers who need to verify the compound's authenticity and purity. In high-throughput screening programs, such identifiers are essential for ensuring reproducibility across different experiments and laboratories.

Looking ahead, the future applications of 1-2-bromo-1-(2-methylpropoxy)ethyl-4-methoxybenzene could extend beyond traditional pharmaceuticals into areas like agrochemicals or materials science. Its unique structural features may make it suitable for developing novel polymers or specialty chemicals with tailored properties. As research continues to uncover new possibilities for this compound and its derivatives, its significance in chemical biology is likely to grow.

In conclusion, 1-2-bromo-1-(2-methylpropoxy)ethyl-4-methoxybenzene, identified by CAS No 1249403-35-7, represents a promising candidate for further exploration in drug discovery and material science. Its complex structure offers numerous opportunities for functionalization and derivatization, making it a valuable asset for researchers seeking innovative solutions in their respective fields.